Cas no 1396786-79-0 (N-(1H-1,3-benzodiazol-2-yl)methyl-2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)aminoacetamide)

• Product Name: N-(1H-1,3-benzodiazol-2-yl)methyl-2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)aminoacetamide
• CAS No: 1396786-79-0
• MF: C₁₈H₁₆FN₅OS
• MW: 369.415945053101
• CID: 5874399
• PubChem ID: 71790294
• Update Time: 2025-10-18

N-(1H-1,3-benzodiazol-2-yl)methyl-2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)aminoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1H-1,3-benzodiazol-2-yl)methyl-2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)aminoacetamide
• N-((1H-benzo[d]imidazol-2-yl)methyl)-2-((4-fluorobenzo[d]thiazol-2-yl)(methyl)amino)acetamide
• VU0537844-1
• F6225-0521
• N-(1H-benzimidazol-2-ylmethyl)-2-[(4-fluoro-1,3-benzothiazol-2-yl)-methylamino]acetamide
• N-[(1H-1,3-benzodiazol-2-yl)methyl]-2-[(4-fluoro-1,3-benzothiazol-2-yl)(methyl)amino]acetamide
• 1396786-79-0
• AKOS024540168

• Inchi： 1S/C18H16FN5OS/c1-24(18-23-17-11(19)5-4-8-14(17)26-18)10-16(25)20-9-15-21-12-6-2-3-7-13(12)22-15/h2-8H,9-10H2,1H3,(H,20,25)(H,21,22)
• InChI Key： REVFPSAGMRLDLC-UHFFFAOYSA-N
• SMILES： S1C2C=CC=C(C=2N=C1N(C)CC(NCC1=NC2C=CC=CC=2N1)=O)F

Computed Properties

• Exact Mass: 369.10595949g/mol
• Monoisotopic Mass: 369.10595949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(1H-1,3-benzodiazol-2-yl)methyl-2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)aminoacetamide

Introduction to N-(1H-1,3-benzodiazol-2-yl)methyl-2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)aminoacetamide (CAS No. 1396786-79-0)

N-(1H-1,3-benzodiazol-2-yl)methyl-2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)aminoacetamide, also known by its CAS number 1396786-79-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzodiazole and a benzothiazole moiety, along with a fluoro-substituted aromatic ring and an aminoacetamide functional group. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of N-(1H-1,3-benzodiazol-2-yl)methyl-2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)aminoacetamide can be represented as follows: C₁₈H₁₆FN₃S. The presence of the fluoro substituent on the benzothiazole ring is particularly noteworthy, as it can influence the compound's pharmacokinetic properties and binding affinity to specific biological targets. The aminoacetamide group, on the other hand, is known to enhance the solubility and bioavailability of the molecule.

Recent studies have explored the potential therapeutic applications of N-(1H-1,3-benzodiazol-2-yl)methyl-2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)aminoacetamide. One notable area of research is its activity as a modulator of GABA receptors. GABA (gamma-Aminobutyric acid) is the primary inhibitory neurotransmitter in the central nervous system (CNS), and compounds that can modulate GABA receptors have been investigated for their potential in treating neurological disorders such as anxiety, epilepsy, and sleep disorders.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that N-(1H-1,3-benzodiazol-2-yl)methyl-2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)aminoacetamide exhibits potent GABA receptor modulating activity. The compound was found to enhance GABAergic transmission by allosterically modulating GABA_A receptors. This mechanism of action suggests that it could be a valuable lead compound for developing novel anxiolytic and anticonvulsant drugs.

Beyond its potential as a GABA receptor modulator, N-(1H-1,3-benzodiazol-2-yl)methyl-2-(4-fluoro-1,3-benzothiazol-2-y-l)(methyl)aminoacetamide has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular diseases, neurodegenerative disorders, and autoimmune conditions. Preliminary studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that it may have therapeutic potential in managing inflammatory conditions.

The pharmacokinetic properties of N-(1H-1,3-benzodiazol-2-y-l)methyl-2-(4-fluoro--benzothiazol--y-l)(methyl)aminoacetamide have also been studied to assess its suitability for clinical applications. Research has indicated that the compound has favorable oral bioavailability and a reasonable half-life in vivo. These characteristics are crucial for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its therapeutic potential, N-(1H--benzodiazol--y-l)methyl--(fluoro--benzothia-zol--y-l)(methyl)aminoacetamide has been evaluated for its safety profile. Preclinical toxicity studies have shown that it exhibits low toxicity at therapeutic doses. However, further research is needed to fully understand its long-term safety and any potential side effects.

The synthesis of N-(1H--benzodiazol--y-l)methyl--(fluoro--benzothia-zol--y-l)(methyl)aminoacetamide involves several steps and requires careful optimization to achieve high yields and purity. One common synthetic route involves the condensation of 4-fluorobenzothiazole with an appropriate amine derivative followed by further functional group modifications. Advances in synthetic chemistry have led to more efficient methods for producing this compound on a larger scale, which is essential for clinical trials and eventual commercialization.

In conclusion, N-(1H--benzodiazol--y-l)methyl--(fluoro--benzothia-zol--y-l)(methyl)aminoacetamide (CAS No. 1396786--) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.